6-[(2E)-3-(dimethylamino)prop-2-enoyl]-7-hydroxy-4,8-dimethyl-2H-chromen-2-one

• IUPAC Name: 6-[(E)-3-(dimethylamino)prop-2-enoyl]-7-hydroxy-4,8-dimethylchromen-2-one
• InChI: InChI=1S/C16H17NO4/c1-9-7-14(19)21-16-10(2)15(20)12(8-11(9)16)13(18)5-6-17(3)4/h5-8,20H,1-4H3/b6-5+
• InChI Key: XXHVBQIVCGFZCT-AATRIKPKSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C(C(=C(C=C12)C(=O)C=CN(C)C)O)C
• Isomeric SMILES: CC1=CC(=O)OC2=C(C(=C(C=C12)C(=O)/C=C/N(C)C)O)C
• Molecular Formula: C16H17NO4
• Molecular Weight: 287.31 g/mol

Description

Molecular Structure Analysis

The IUPAC name for this compound is 6-[(2E)-3-(dimethylamino)-2-propenoyl]-7-hydroxy-3,4,8-trimethyl-2H-chromen-2-one. The InChI code is 1S/C17H19NO4/c1-9-10(2)17(21)22-16-11(3)15(20)13(8-12(9)16)14(19)6-7-18(4)5/h6-8,20H,1-5H3/b7-6+.

Scientific Research Applications

Chemical Reactivity and Synthesis

6-[(2E)-3-(Dimethylamino)prop-2-enoyl]-7-hydroxy-4,8-dimethyl-2H-chromen-2-one and its derivatives show interesting chemical reactivity, leading to the synthesis of various compounds. For example, 3-(dimethylamino)-1-(2-hydroxyphenyl)prop-2-en-1-one, a similar compound, reacts with phosphorus reagents to form novel phosphonochromone and 1,3,2-oxathiaphosphinines, highlighting its versatility in synthesizing heterocyclic compounds with potential applications in various fields, including pharmaceuticals and materials science (Ali et al., 2019).

Antibacterial and Antioxidant Properties

Some derivatives, like the hydroxy ethers and heterocyclic coumarin derivatives synthesized from reactions involving oligoethylene glycol diglycidyl ethers, exhibit notable antibacterial activities. These activities are influenced by the chemical structure of the compounds, underscoring the potential of such derivatives in developing new antibacterial agents (Hamdi et al., 2008).

Fluorescence and Photophysical Properties

The compound and its derivatives also show promise in the field of fluorescent materials. A study demonstrated that benzo[c]chromen-6-one products, derived from a similar compound, exhibit fluorescence properties. This suggests potential applications in creating new fluorescent materials for various technological uses (Duan et al., 2021).

Pharmaceutical Applications

There's significant interest in the pharmaceutical applications of these compounds. Studies show that derivatives synthesized from 3-(3-(dimethylamino)acryloyl)-2H-chromen-2-one have high antimicrobial activity, highlighting their potential as the basis for new antimicrobial drugs (Azab et al., 2016).